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Compound of Interest

Compound Name: 3,6-diiodo-9H-carbazole

Cat. No.: B1661987

An In-Depth Technical Guide to 3,6-diiodo-9H-
carbazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and applications of 3,6-diiodo-9H-carbazole. This versatile heterocyclic
compound serves as a crucial building block in medicinal chemistry and materials science,
offering a scaffold for the development of novel therapeutic agents and advanced organic
electronic materials.[1]

Core Physical and Chemical Properties

3,6-diiodo-9H-carbazole is typically a white to pale-yellow solid.[2][3][4][5] Its robust chemical
nature is indicated by a high melting point and a predicted high boiling point.[2][4] The
presence of two iodine atoms on the carbazole core makes it an excellent precursor for various
cross-coupling reactions.[1][4]
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Property Value Source
Molecular Formula C12H7I2N [21[61[7]
Molecular Weight 419.00 g/mol [21[5]1[7]
Melting Point 205.0t0 209.0 °C [2][6]

Boiling Point (Predicted)

498.3 + 25.0 °C at 760 mmHg

[2]41(6]

Density (Predicted)

2.326 + 0.06 g/cm3

[2]

Appearance

Powder to crystal; White to off-

white solid

[2][5]

Purity

Typically 295%

[6]

Storage Temperature

Room Temperature, Keep in a

dark, dry place

[2]

IUPAC Name

3,6-diiodo-9H-carbazole

[6]7]

InChl Key

PECAOKZHORDWAI-
UHFFFAOYSA-N

[6]7]

Spectroscopic and Structural Data
Spectroscopic Analysis

The structural identity of 3,6-diiodo-9H-carbazole is confirmed through nuclear magnetic

resonance (NMR) spectroscopy.

Spectroscopic Data

Values

1H NMR (300 MHz, CDCls, &)

8.33 (d, J = 1.6 Hz, 2H), 8.15 (s, 1H), 7.70-7.60
(dd, J = 8.8 Hz, 1.6 Hz, 2H), 7.23-7.20 (d, J =

8.4 Hz, 2H)[2][3]

13C NMR (75 MHz, CDCls, &)

138.4, 134.7, 129.2, 123.4, 112.6, 82.4[3]

Crystal Structure and Molecular Geometry
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Single-crystal X-ray diffraction studies have revealed that 3,6-diiodo-9H-carbazole crystallizes

in an orthorhombic system.[8] The tricyclic aromatic ring system is nearly planar.[8][9][10] The

iodine atoms are slightly out of the plane of their respective benzene rings.[8][9][10] No

classical hydrogen bonds are observed in its crystal structure.[8][9]

Crystal Data Parameter Value
Crystal System Orthorhombic[8]
Space Group Pbca[8]

a 11.8823 (14) A[8]
b 7.8835 (9) A[8]

c 24.835 (3) A[g]
\Y 2326.4 (5) A3[g]
z 8[8]

Experimental Protocols: Synthesis

The primary route for synthesizing 3,6-diiodo-9H-carbazole is through the direct electrophilic

iodination of a carbazole core.[1]

Synthesis of 3,6-diiodo-9H-carbazole from Carbazole

This protocol outlines a high-yield synthesis via Tucker iodination.[3]

Materials:

9H-Carbazole

Acetic Acid

Potassium lodide (KI)

Potassium lodate (KIO3)

Methanol
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o Water

e Reaction flask with magnetic stirring and reflux condenser

Procedure:

Dissolve 9H-carbazole (e.g., 5.00 g, 30.43 mmol) in acetic acid (85 mL) in a reaction flask.[3]
e Add potassium iodide (6.67 g, 40.17 mmol) to the solution and stir.[3]

e Slowly add potassium iodate (9.77 g, 45.65 mmol) to the mixture.[3]

o Heat the reaction mixture to reflux and maintain for 10 minutes.[1][3]

o Cool the mixture to room temperature, which will cause a precipitate to form.[1][3]

e Collect the solid product by filtration.[1]

e Wash the collected solid sequentially with acetic acid (50 mL), methanol, and water.[1][2][3]

o Dry the resulting pale-yellow powder to yield 3,6-diiodo-9H-carbazole. A yield of
approximately 96% can be expected.[3]
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Caption: Synthesis workflow for 3,6-diiodo-9H-carbazole.
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Chemical Reactivity and Applications
Versatile Chemical Intermediate

3,6-diiodo-9H-carbazole is a highly valuable intermediate in organic synthesis. The iodine
substituents at the 3 and 6 positions are excellent leaving groups, making the molecule
amenable to various metal-catalyzed cross-coupling reactions such as Suzuki and
Sonogashira couplings.[1] This reactivity allows for the introduction of a wide array of functional
groups, leading to the synthesis of complex carbazole derivatives.[1] Furthermore, the nitrogen
atom of the carbazole ring can be readily functionalized, for instance, through N-alkylation.[1]

Fu'n/aﬁnalization\lgiactions

- Metal-Catalyzed
N-Alkylation _
(e.g R-))/( Base) Cross-'CoupImg _
= 7 ’ (e.g., Suzuki, Sonogashira)
\

] \
Derivative Classes

9-Alkyl-3,6-diiodo-
carbazoles

3,6-Diaryl/Alkenyl/Alkynyl-
carbazoles

Click to download full resolution via product page

Caption: Derivatization pathways of 3,6-diiodo-9H-carbazole.

Applications in Drug Development and Materials
Science

Carbazole and its derivatives are a significant class of nitrogen-containing heterocyclic
compounds known for their wide range of biological activities, including antibacterial, antitumor,
and anti-inflammatory properties.[1] Specifically, 3,6-diiodo-9H-carbazole has demonstrated
notable antibacterial activity against Bacillus subtilis, showing stronger effects than the
reference drug amoxicillin in one study.[3]
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In the field of materials science, derivatives of 3,6-diiodo-9H-carbazole are instrumental in the
development of advanced organic electronic materials.[1] They serve as key components in
organic light-emitting diodes (OLEDs) and dye-sensitized solar cells (DSSCs), where the
carbazole core functions as an excellent hole-transporting and electroluminescent unit.[1][8]

Safety and Handling

3,6-diiodo-9H-carbazole is classified as a substance that may cause skin, eye, and respiratory
irritation.[11] Standard laboratory safety protocols should be followed when handling this
compound. This includes the use of personal protective equipment such as gloves, safety
glasses, and a lab coat.[11] Work should be conducted in a well-ventilated area or under a
fume hood.[11]

Hazard Statements:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.[11]

e H317: May cause an allergic skin reaction.
e H319: Causes serious eye irritation.[11]

e H335: May cause respiratory irritation.[11]
Precautionary Statements:

e P261: Avoid breathing dust/fumes.[11]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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